Cas no 26158-99-6 (Pentane, 1-(ethylthio)-)

Pentane, 1-(ethylthio)- structure
Pentane, 1-(ethylthio)- structure
Product Name:Pentane, 1-(ethylthio)-
CAS No:26158-99-6
MF:C7H16S
MW:132.266941070557
CID:1425528
PubChem ID:520245
Update Time:2025-04-20

Pentane, 1-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

    • Pentane, 1-(ethylthio)-
    • SOGIWVXLDPPMMF-UHFFFAOYSA-N
    • n-Pentyl ethyl sulfide
    • 24487-57-8
    • 1-(Ethylsulfanyl)pentane
    • 3-Thiaoctane
    • n-Amyl ethyl sulfide
    • AKOS006228075
    • Sulfide, ethyl pentyl
    • DTXSID20334293
    • 26158-99-6
    • ethyl(pentyl)sulfane
    • Ethyl pentyl sulfide
    • DB-046467
    • Pentyl ethyl sulfide
    • SCHEMBL201544
    • 1-ethylsulfanylpentane
    • n-Pentyl ethyl sulphide
    • Inchi: 1S/C7H16S/c1-3-5-6-7-8-4-2/h3-7H2,1-2H3
    • InChI Key: SOGIWVXLDPPMMF-UHFFFAOYSA-N
    • SMILES: S(CC)CCCCC

Computed Properties

  • Exact Mass: 132.09738
  • Monoisotopic Mass: 132.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 5
  • Complexity: 35.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: 0.8390
  • Melting Point: -66.8°C (estimate)
  • Boiling Point: 154.25°C (estimate)
  • Refractive Index: 1.4333 (estimate)
  • PSA: 0
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent